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Compound of Interest

Compound Name: Methyl(pivaloyloxy)zinc

Cat. No.: B15328519

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of
methyl(pivaloyloxy)zinc as a stable and effective reagent in the synthesis of pharmaceutical
intermediates. The focus is on its application in palladium-catalyzed Negishi cross-coupling
reactions, a cornerstone of modern medicinal chemistry for the formation of carbon-carbon
bonds.

Introduction

Methyl(pivaloyloxy)zinc is an organozinc reagent that offers significant advantages in the
synthesis of complex organic molecules, particularly in the pharmaceutical industry. As a solid,
moderately air- and moisture-stable reagent, it overcomes many of the handling challenges
associated with traditional organozinc halides, which are often pyrophoric and unstable.[1][2]
Its primary application lies in the Negishi cross-coupling reaction, where it serves as a
nucleophilic source of a methyl group for the formation of C(sp2)—C(sp3) bonds with various aryl
and heteroaryl halides.[3][4] This transformation is critical for the synthesis and modification of
a wide range of biologically active compounds.[3]

Core Advantages of Organozinc Pivalates
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The use of organozinc pivalates, such as methyl(pivaloyloxy)zinc, presents several key
benefits in a research and development setting:

» Enhanced Stability: Unlike traditional organozinc halides, organozinc pivalates are often free-
flowing solids that are stable under an inert atmosphere and can be handled in the air for
brief periods with minimal degradation.[1][2]

o Ease of Handling: Their solid nature simplifies storage, weighing, and dispensing, improving
experimental reproducibility and safety.

o Excellent Functional Group Tolerance: Negishi couplings utilizing organozinc pivalates are
compatible with a wide array of sensitive functional groups, including esters, ketones, and
free N-H groups, which is crucial in the synthesis of complex pharmaceutical intermediates.

[3]

» High Reactivity and Reliability: These reagents act as competent nucleophiles in cross-
coupling reactions, often proceeding at room temperature with high yields.[3]

General Reaction Scheme: Negishi Cross-Coupling

The fundamental application of methyl(pivaloyloxy)zinc is the palladium-catalyzed Negishi
cross-coupling with an aryl or heteroaryl halide (or triflate) to introduce a methyl group.
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Preparation of Organozinc Pivalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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